1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine hydrochloride

• IUPAC Name: 1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C16H15N3O.ClH/c1-3-7-13(8-4-1)11-17-12-15-18-19-16(20-15)14-9-5-2-6-10-14;/h1-10,17H,11-12H2;1H
• InChI Key: IDJZRHYNWDKJCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC2=NN=C(O2)C3=CC=CC=C3.Cl
• Molecular Formula: C16H16ClN3O
• Molecular Weight: 301.77 g/mol

Description

1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as POMM hydrochloride and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of POMM hydrochloride is not fully understood. However, it is believed to act on the central nervous system by increasing the levels of certain neurotransmitters, such as serotonin and dopamine. It is also believed to have an effect on the immune system, which may contribute to its potential anti-tumor properties.
Biochemical and Physiological Effects:
POMM hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation. It has also been shown to have an effect on the immune system, which may contribute to its potential anti-tumor properties.

Advantages and Limitations for Lab Experiments

POMM hydrochloride has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been extensively studied, and its effects are well-documented. However, there are also limitations to its use in lab experiments. It is a relatively complex compound, which may make it difficult to study its effects in isolation. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of POMM hydrochloride. One potential direction is the development of new drugs based on its structure. Another potential direction is the study of its effects on other neurotransmitter systems, such as the GABAergic system. Additionally, further research is needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of POMM hydrochloride involves the reaction of 1-phenylmethylamine with 5-phenyl-1,3,4-oxadiazole-2-carboxylic acid, followed by the addition of hydrochloric acid. This method has been optimized to produce high yields of pure POMM hydrochloride.

Scientific Research Applications

POMM hydrochloride has been studied for its potential applications in scientific research. It has shown promising results in the areas of neuroscience, cancer research, and drug discovery. In neuroscience, POMM hydrochloride has been shown to have anxiolytic and antidepressant effects. In cancer research, POMM hydrochloride has been studied for its potential to inhibit tumor growth. In drug discovery, POMM hydrochloride has been used as a starting point for the development of new drugs.